Cas no 2490431-96-2 (2,5-dichloro-1H-imidazole hydrochloride)

• Product Name: 2,5-dichloro-1H-imidazole hydrochloride
• CAS No: 2490431-96-2
• MF: C₃H₃Cl₃N₂
• MW: 173.428317308426
• MDL: MFCD32852937
• CID: 5671090
• PubChem ID: 155821127
• Update Time: 2025-10-28

2,5-dichloro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-1H-imidazole;hydrochloride
• 2,5-dichloro-1H-imidazole hydrochloride
• EN300-27120531
• 2490431-96-2
• 1H-Imidazole, 2,5-dichloro-, hydrochloride (1:1)

• MDL： MFCD32852937
• Inchi： 1S/C3H2Cl2N2.ClH/c4-2-1-6-3(5)7-2;/h1H,(H,6,7);1H
• InChI Key： QGMUEKZNDPXEBR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N1)Cl.Cl

Computed Properties

• Exact Mass: 171.936181g/mol
• Monoisotopic Mass: 171.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on 2,5-dichloro-1H-imidazole hydrochloride

2,5-Dichloro-1H-imidazole Hydrochloride (CAS No. 2490431-96-2): A Versatile Chemical Compound for Modern Applications

2,5-Dichloro-1H-imidazole hydrochloride (CAS No. 2490431-96-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 2,5-dichloro-1H-imidazole HCl has become a subject of interest for researchers exploring new therapeutic agents and crop protection solutions.

The molecular structure of 2,5-dichloro-1H-imidazole hydrochloride features a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 3, with chlorine substituents at the 2 and 5 positions. This configuration contributes to its reactivity and makes it particularly useful in nucleophilic substitution reactions, which are fundamental in medicinal chemistry. Recent studies have highlighted its potential as a building block for antifungal compounds and enzyme inhibitors, aligning with current trends in combating drug-resistant pathogens.

In pharmaceutical applications, 2,5-dichloroimidazole hydrochloride serves as a precursor for developing potential anti-inflammatory drugs and kinase inhibitors. The global pharmaceutical industry's focus on targeted therapies has increased the demand for such specialized intermediates. Researchers are particularly interested in how modifications to the imidazole core structure can enhance drug bioavailability and reduce side effects—a hot topic in precision medicine development.

The compound's significance extends to material science, where its heterocyclic framework contributes to the development of advanced organic electronic materials. With the growing emphasis on sustainable technologies, scientists are investigating how chlorinated imidazole derivatives can improve the performance of organic semiconductors and light-emitting diodes (OLEDs). This application aligns with current industry trends toward energy-efficient display technologies.

Quality control and synthesis optimization of 2,5-dichloro-1H-imidazole HCl remain active areas of research. Modern analytical techniques such as HPLC purity analysis and mass spectrometry characterization are routinely employed to ensure the compound meets the stringent requirements of pharmaceutical applications. The development of greener synthetic routes for this compound also reflects the chemical industry's commitment to sustainable practices.

From a commercial perspective, the market for imidazole-based intermediates like CAS 2490431-96-2 has shown steady growth, driven by expanding pharmaceutical R&D budgets worldwide. Suppliers are increasingly focusing on providing high-purity grades with comprehensive analytical documentation to meet the needs of drug discovery programs. The compound's stability under various storage conditions makes it a practical choice for research laboratories and production facilities.

Recent advancements in imidazole chemistry have opened new possibilities for 2,5-dichloro-1H-imidazole hydrochloride applications. Its potential use in developing metal-organic frameworks (MOFs) has attracted attention in materials science circles. These porous materials have shown promise in gas storage, separation technologies, and catalysis—areas that are critical for addressing contemporary environmental challenges.

Safety considerations for handling 2,5-dichloroimidazole hydrochloride follow standard laboratory protocols for heterocyclic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. These precautions align with the broader industry movement toward enhanced laboratory safety standards.

The future research directions for 2,5-dichloro-1H-imidazole HCl may explore its potential in bioconjugation chemistry and prodrug development. As the pharmaceutical industry seeks more sophisticated drug delivery systems, the versatility of this chlorinated imidazole derivative positions it as a valuable tool for medicinal chemists. Its compatibility with various coupling reactions makes it particularly attractive for these applications.

For researchers sourcing 2,5-dichloro-1H-imidazole hydrochloride (CAS 2490431-96-2), it's essential to verify the supplier's quality certifications and analytical data. The compound's purity level significantly impacts its performance in synthetic applications, especially when used as an intermediate in multi-step synthesis. This attention to quality control reflects the pharmaceutical industry's increasing emphasis on supply chain reliability.

In conclusion, 2,5-dichloro-1H-imidazole hydrochloride represents an important building block in modern chemical research. Its applications span from pharmaceutical development to advanced materials science, demonstrating the versatility of imidazole-based compounds. As research continues to uncover new potential uses for this chemical entity, its role in scientific innovation is likely to expand further, contributing to advancements in healthcare and technology.